N-allyl-3-fluoropyridin-2-amine
Cat. No. B8497727
M. Wt: 152.17 g/mol
InChI Key: WZNXEJSXXBACEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08217035B2
Procedure details
To a preformed bright-yellow complex of Pd(dppf)Cl2 CH2Cl2 (41 mg, 0.05 mmol), dppf (83 mg, 0.15 mmol) and NaOt-Bu (1.4 g, 15 mmol) in THF (20 mL) was added 2-chloro-3-fluoropyridine (1.32 g, 10 mmol) and allylamine (1.2 mL, 15 mmol). The mixture was sparged with nitrogen and the pressure vessel was capped and sealed. The reaction was heated at 65-70° C. for 16 hours. The cooled reaction was filtered through a plug of Celite and the pad was washed with EtOAc (30 mL). The solvent was removed under reduced pressure to give a brown thick oil. The crude product was purified by silica gel chromatography eluting with 5% MeOH in EtOAc. The product-containing fractions were diluted with EtOAc (100 mL) and extracted with 1 M HCl (2×50 mL). The aqueous acidic product was lyophilized to a light brown solid giving N-allyl-3-fluoropyridin-2-amine as an HCl salt (1.6 g, 85%). LC/MS (m/z): 153.1 (MH+), Rt 0.5 minutes.
Identifiers
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REACTION_CXSMILES
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CC([O-])(C)C.[Na+].[Cl:7][C:8]1[C:13]([F:14])=[CH:12][CH:11]=[CH:10][N:9]=1.[CH2:15]([NH2:18])[CH:16]=[CH2:17]>C1COCC1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2].C(Cl)Cl.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.[Fe+2]>[CH2:15]([NH:18][C:8]1[C:13]([F:14])=[CH:12][CH:11]=[CH:10][N:9]=1)[CH:16]=[CH2:17].[ClH:7] |f:0.1,5.6.7.8.9,10.11.12|
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Inputs
Step One
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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CC(C)(C)[O-].[Na+]
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Name
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Quantity
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1.32 g
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1F
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Name
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Quantity
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1.2 mL
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Type
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reactant
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Smiles
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C(C=C)N
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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41 mg
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2].C(Cl)Cl
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Name
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Quantity
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83 mg
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.[Fe+2]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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67.5 (± 2.5) °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture was sparged with nitrogen
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CUSTOM
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Type
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CUSTOM
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Details
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the pressure vessel was capped
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CUSTOM
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Type
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CUSTOM
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Details
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sealed
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CUSTOM
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Type
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CUSTOM
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Details
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The cooled reaction
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered through a plug of Celite
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WASH
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Type
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WASH
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Details
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the pad was washed with EtOAc (30 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give a brown thick oil
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with 5% MeOH in EtOAc
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ADDITION
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Type
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ADDITION
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Details
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The product-containing fractions were diluted with EtOAc (100 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with 1 M HCl (2×50 mL)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C=C)NC1=NC=CC=C1F
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Name
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Type
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product
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Smiles
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Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 438.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
